Cas no 887591-57-3 (tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate
• CAS No: 887591-57-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 713660
• PubChem ID: 57355437
• Update Time: 2025-10-29

tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-[[(2-methoxyethyl)amino]methyl]-, 1,1-dimethylethyl ester
• 1-Boc-3-[(2-Methoxy-ethylamino)-methyl]-pyrrolidine
• tert-butyl 3-[(2-methoxyethylamino)methyl]pyrrolidine-1-carboxylate
• tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate
• 887591-57-3
• tert-Butyl 3-(((2-methoxyethyl)amino)methyl)pyrrolidine-1-carboxylate
• DTXSID70723158
• 1-boc-3-[(2-methoxyethylamino)methyl]pyrrolidine

• MDL： MFCD07786175
• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-7-5-11(10-15)9-14-6-8-17-4/h11,14H,5-10H2,1-4H3
• InChI Key： DLDRIHSIFLPVPS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNCCOC)C1)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate

tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate, also known by its CAS number 887591-57-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of tertiary butyl esters, specifically derived from pyrrolidine carboxylic acids. The structure of this molecule is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, substituted with a tert-butyl group at the 1-position and an [(2-methoxyethyl)amino]methyl group at the 3-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate typically involves multi-step reactions, often starting from pyrrolidine derivatives. The introduction of the tert-butyl group is achieved through esterification reactions, while the [(2-methoxyethyl)amino]methyl substituent is introduced via nucleophilic substitution or coupling reactions. These methods are well-documented in organic chemistry literature and are optimized for high yields and purity.

One of the key features of this compound is its stability under various reaction conditions, making it suitable for use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in pharmaceutical applications, particularly as a precursor for bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents, where the nitrogen-containing heterocycle serves as a scaffold for binding to specific biological targets.

In addition to its role in drug discovery, tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to its use in the synthesis of advanced materials with tailored properties, such as biodegradable polymers and high-performance composites. These materials are increasingly sought after in industries ranging from healthcare to electronics.

The chemical stability and reactivity of this compound have also made it a valuable tool in catalytic processes. Recent advancements in asymmetric catalysis have leveraged its chiral properties to facilitate enantioselective reactions, which are critical in the production of chiral drugs and agrochemicals. This has positioned it as a key player in green chemistry initiatives aimed at improving the sustainability of chemical manufacturing processes.

From a structural perspective, the tert-butyl group provides steric bulk, which can influence the molecule's solubility and bioavailability when used in pharmaceutical formulations. The presence of the methoxy group within the [(2-methoxyethyl)amino]methyl substituent introduces additional functionality, such as increased lipophilicity and improved interactions with biological systems. These properties make it an attractive candidate for further modification and functionalization.

In terms of safety and handling, tert-butyl 3-{[(2-methoxyethyl)amino]methyl}pyrrolidine-1-carboxylate is generally considered non-hazardous under normal conditions. However, like all chemicals, it should be stored and handled according to standard laboratory practices to ensure safety and prevent contamination.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industrial applications. Researchers continue to explore new avenues for its utilization, driven by advancements in synthetic methodologies and computational modeling techniques. As our understanding of its properties deepens, so too does its potential to contribute to innovative solutions across multiple disciplines.